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Global Chlordane Regulations: A Comparative
Analysis for Researchers

A comprehensive overview of the international regulatory landscape for the persistent organic
pollutant chlordane, detailing its widespread prohibition and the stringent limits on its residues
in food and the environment. This guide provides researchers, scientists, and drug
development professionals with a comparative look at regulations across various countries,
supported by toxicological data that formed the basis of these global actions.

Chlordane, a synthetic organochlorine insecticide once widely used in agriculture and for
termite control, is now globally recognized as a persistent organic pollutant (POP). Due to its
long-term persistence in the environment, potential for bioaccumulation, and significant human
health risks, including being a probable human carcinogen, its use has been drastically
curtailed or eliminated in most parts of the world. This guide offers a comparative analysis of
chlordane regulations, presenting a snapshot of the current international consensus and the
scientific evidence that propelled these regulatory decisions.

International Consensus: The Stockholm
Convention

A pivotal international agreement governing chlordane is the Stockholm Convention on
Persistent Organic Pollutants, which originally listed chlordane as one of the "dirty dozen"
chemicals targeted for elimination.[1][2] This treaty, which has been ratified by a majority of
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countries, obligates parties to prohibit and/or take the legal and administrative measures
necessary to eliminate its production and use.

Comparative Regulatory Status of Chlordane

The regulatory status of chlordane varies from outright bans to severe restrictions on its use.
The following table summarizes the regulatory position and timeline for a selection of countries
and regions.
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Country/Region

Regulatory Status

Year of
Ban/Restriction

Key Details

United States

Banned

1983 (most uses),
1988 (all uses)

The Environmental
Protection Agency
(EPA) first banned
most uses of
chlordane in 1983,
with a complete ban
on its use for termite
control implemented
in 1988.[3]

European Union

Banned

1981 (in food crops for

all EEC countries)

The European
Economic Community
(EEC) banned
chlordane's use in
food crops in 1981.[4]
It is listed as a POP
under EU regulations,
meaning its
production, placing on
the market, and use

are prohibited.

Canada

Banned

Phased out by 1995

Severe restrictions
were placed on most
uses in the mid-
1970s, with a
complete phase-out
by 1995 as part of the
North American

Regional Action Plan.

[5]

Mexico

Banned

Phased out after 1997

Initially restricted in
1988, its use was
limited to termite

control and was
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subsequently phased
out.[5][6]

Banned for
Japan Banned 2003 manufacture, import,

sale, and use.[4]

Republic of Korea Banned 1986 All uses banned.[7]

Singapore Banned 1984 All uses banned.[7]

One of the first
Sweden Banned 1971 countries to ban

chlordane.[7]

Switzerland Banned 1986 All uses banned.[7]

The import, export,
possession,
) acquisition, sale, use,
South Africa Banned 2005 ]
and disposal of

chlordane are banned.

[8]

Maximum Residue Limits (MRLs) and Extraneous
Residue Limits (ERLS)

Due to the historical use and high persistence of chlordane, residues can still be detected in
the environment and in food products. Consequently, many regulatory bodies have established
Maximum Residue Limits (MRLs) or, more commonly for banned substances, Extraneous
Residue Limits (ERLS) to protect consumers. ERLSs refer to the maximum concentration of a
pesticide residue that is recommended by the Codex Alimentarius to be legally permitted or
recognized as acceptable in or on a food, commodity, or animal feed after the pesticide's use
has been discontinued.[7]

The following table provides a comparative overview of chlordane ERLs for selected food
commodities.
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. Australia &
Codex European United
. . . . Japan New
Commodity Alimentariu Union States
(ppm) Zealand
s (mgl/kg) (mglkg) (ppm)
(mglkg)
Tolerances
Fruits and revoked;
0.02 0.01 (default) ] 0.01 (default)  0.01 (default)
Vegetables Action Level
0.1
Tolerances
Cereals (e.g., revoked;
) 0.02 0.01 (default) ) 0.01 (default)  0.01 (default)
Rice, Wheat) Action Level
0.1
Action Level
Meat (fat) 0.05 0.01 (default) 01 0.05 0.05
Poultry Meat Action Level
0.05 0.01 (default) 0.05 0.05
(fat) 0.1
Action Level
_ 0.001
Milk 0.002 0.03 (fat 0.002 0.002
(default) )
basis)
Action Level
Eggs 0.02 0.01 (default) 01 0.02 0.02

Note: The term "default” for the EU refers to the standard MRL for substances not specifically
listed. The US has revoked its specific tolerances for chlordane and now relies on "action
levels" for enforcement.[7]

Scientific Basis for Regulation and Experimental
Protocols

The global ban on chlordane is underpinned by extensive toxicological research
demonstrating its adverse effects on human health and the environment. The primary reasons
for its regulation are its persistence, bioaccumulation, and toxicity, particularly its classification
as a probable human carcinogen.
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Carcinogenicity Studies

The U.S. Environmental Protection Agency (EPA) has classified chlordane as a probable

human carcinogen (Group B2). This classification is largely based on animal studies that

demonstrated the development of liver tumors in mice.

o Experimental Protocol: Long-term dietary studies were conducted on mice and rats. For

instance, in one key study, mice were fed diets containing chlordane for their lifetime.

Results: A statistically significant increase in the incidence of hepatocellular carcinomas (liver
cancer) was observed in mice that consumed chlordane compared to control groups.[9] The
International Agency for Research on Cancer (IARC) has also classified chlordane as
possibly carcinogenic to humans (Group 2B), citing sufficient evidence of carcinogenicity in
experimental animals.

Neurotoxicity and Other Health Effects

Chlordane has also been shown to be a neurotoxin.

Experimental Protocol: Studies on laboratory animals exposed to chlordane have
demonstrated a range of neurological effects. These studies often involve administering
varying doses of chlordane and observing behavioral changes and effects on the nervous
system.

Results: High levels of chlordane exposure in animals resulted in convulsions and damage
to the nervous system. In humans, acute exposure can cause symptoms such as tremors,
convulsions, and gastrointestinal distress. Chronic exposure has been linked to neurological
and liver damage.

The following diagram illustrates the logical flow of the risk assessment process that has led to

the widespread regulation of chlordane.
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Caption: Logical flow of chlordane risk assessment.

The following diagram provides a simplified overview of the global regulatory status of
chlordane.
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Caption: Global regulatory status of chlordane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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